Cas no 1267024-59-8 (4-Methyl-2-(2-methylpropyl)-1,3-oxazole-5-carboxylic acid)

• Product Name: 4-Methyl-2-(2-methylpropyl)-1,3-oxazole-5-carboxylic acid
• CAS No: 1267024-59-8
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 4584417
• PubChem ID: 64982818
• Update Time: 2025-10-29

4-Methyl-2-(2-methylpropyl)-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(2-methylpropyl)-1,3-oxazole-5-carboxylic acid
• Z2510258214
• 4-Methyl-2-(2-methylpropyl)-1,3-oxazole-5-carboxylic acid

• Inchi： 1S/C9H13NO3/c1-5(2)4-7-10-6(3)8(13-7)9(11)12/h5H,4H2,1-3H3,(H,11,12)
• InChI Key： DQWOGVRDVPVNQZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C)N=C1CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 304.0±22.0 °C at 760 mmHg
• Flash Point: 137.7±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Methyl-2-(2-methylpropyl)-1,3-oxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 4-Methyl-2-(2-methylpropyl)-1,3-oxazole-5-carboxylic acid

Comprehensive Guide to 4-Methyl-2-(2-methylpropyl)-1,3-oxazole-5-carboxylic acid (CAS 1267024-59-8): Properties, Applications, and Market Insights

4-Methyl-2-(2-methylpropyl)-1,3-oxazole-5-carboxylic acid (CAS 1267024-59-8) is a specialized organic compound belonging to the oxazole family. This heterocyclic molecule features a carboxylic acid functional group, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. With the growing demand for heterocyclic building blocks in drug discovery, this compound has gained significant attention from researchers and manufacturers alike.

The molecular structure of 4-Methyl-2-(2-methylpropyl)-1,3-oxazole-5-carboxylic acid combines an oxazole ring with both methyl and isobutyl substituents, creating unique electronic properties that influence its reactivity. This structural configuration makes it particularly useful as a precursor for bioactive molecules, especially in the development of novel antimicrobial agents and enzyme inhibitors.

Recent studies highlight the compound's potential in medicinal chemistry applications, particularly as a scaffold for designing small molecule therapeutics. The presence of both the oxazole moiety and carboxylic acid group allows for diverse chemical modifications, enabling researchers to create libraries of derivatives with varying biological activities. This versatility answers the growing market need for custom synthesis building blocks in drug development pipelines.

In the pharmaceutical industry, 4-Methyl-2-(2-methylpropyl)-1,3-oxazole-5-carboxylic acid serves as a key intermediate for API synthesis. Its structural features are particularly valuable in creating compounds that target metabolic disorders and inflammatory pathways, addressing current healthcare challenges. The compound's stability under various conditions makes it suitable for scale-up processes in commercial production.

The agrochemical sector also benefits from this compound's properties, where it functions as a precursor for crop protection agents. Its molecular architecture contributes to the development of environmentally friendly pesticides with improved target specificity, aligning with the global trend toward sustainable agriculture practices.

From a synthetic chemistry perspective, 1267024-59-8 demonstrates excellent compatibility with various coupling reactions and condensation processes. This characteristic makes it particularly valuable for combinatorial chemistry approaches, where rapid generation of molecular diversity is essential. Researchers frequently inquire about its reaction conditions and purification methods, reflecting its importance in modern synthetic workflows.

Market analysis indicates growing demand for 4-Methyl-2-(2-methylpropyl)-1,3-oxazole-5-carboxylic acid across North America, Europe, and Asia-Pacific regions. The compound's supply chain stability and manufacturing scalability have become key considerations for procurement specialists, especially with increasing interest in custom chemical synthesis services.

Quality specifications for CAS 1267024-59-8 typically include purity levels exceeding 98%, with strict control of residual solvents and by-products. Analytical methods such as HPLC and NMR are commonly employed for quality verification, addressing the pharmaceutical industry's stringent requirements for chemical intermediates.

Storage and handling recommendations for 4-Methyl-2-(2-methylpropyl)-1,3-oxazole-5-carboxylic acid emphasize protection from moisture and extreme temperatures. Proper material compatibility with storage containers is crucial to maintain the compound's stability over extended periods, a frequent concern among laboratory managers and production supervisors.

Recent patent literature reveals innovative applications of this oxazole derivative in material science, particularly in the development of functional polymers and advanced coatings. This expansion beyond traditional pharmaceutical uses demonstrates the compound's versatility and potential for cross-industry applications.

Environmental and regulatory aspects of 1267024-59-8 comply with major chemical control frameworks, including REACH regulations. Manufacturers provide comprehensive SDS documentation that addresses safety parameters and ecological impact, responding to the industry's increasing focus on green chemistry principles.

The global research community continues to explore new synthetic routes for 4-Methyl-2-(2-methylpropyl)-1,3-oxazole-5-carboxylic acid, with particular interest in catalytic processes that improve atom economy. These developments align with current trends in process intensification and cost optimization in fine chemical production.

Academic and industrial collaborations have identified novel structure-activity relationships for derivatives of this compound, particularly in drug discovery programs targeting infectious diseases. Such findings contribute to the growing body of knowledge about privileged structures in medicinal chemistry.

Looking forward, technological advancements in continuous flow chemistry may revolutionize the production of CAS 1267024-59-8, offering improved yields and reduced environmental impact. These innovations respond to the chemical industry's drive toward sustainable manufacturing practices while meeting the increasing demand for high-quality chemical building blocks.